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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B12432442 Get Quote

Technical Guide: Physicochemical Properties of
17-Hydroxyisolathyrol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

17-Hydroxyisolathyrol, a macrocyclic lathyrol diterpenoid isolated from the seeds of

Euphorbia lathyris. The document details its solubility in various solvent systems and outlines

standardized experimental protocols for determining its melting point and solubility.

Physical Properties
Melting Point
The specific melting point of 17-Hydroxyisolathyrol is not readily available in public literature.

However, the melting point of a pure crystalline solid is a critical physical property for its

identification and purity assessment. It is the temperature at which the material transitions from

a solid to a liquid state. For novel or isolated natural products like 17-Hydroxyisolathyrol, this

value would be determined experimentally.

Solubility
17-Hydroxyisolathyrol exhibits varying solubility depending on the solvent system employed.

The following tables summarize the available quantitative data on its solubility.
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Table 1: Solubility of 17-Hydroxyisolathyrol in Aqueous and Organic Solvent Systems

Solvent System Composition Solubility Observation

DMSO 100%
≥ 100 mg/mL (285.35

mM)

Ultrasonic assistance

may be needed.

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent.[1]

In Vitro Formulation 1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (7.13

mM)
Clear solution.[1]

In Vitro Formulation 2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (7.13

mM)
Clear solution.[1]

In Vitro Formulation 3
10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (7.13

mM)
Clear solution.[1]

Note: For formulations where precipitation or phase separation occurs, heating and/or

sonication can be used to aid dissolution.[1]

Experimental Protocols
Determination of Melting Point (Capillary Method)
The capillary method is a standard technique for determining the melting point of a solid

crystalline substance.

Methodology:

Sample Preparation: The sample of 17-Hydroxyisolathyrol must be thoroughly dried and in

a fine powdered form. This can be achieved by grinding the crystals in a mortar and pestle.

Capillary Tube Loading: A small amount of the powdered sample is introduced into a thin-

walled capillary tube, which is sealed at one end. The tube is tapped gently to pack the
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sample tightly into the bottom.

Apparatus Setup: The loaded capillary tube is placed into a melting point apparatus, adjacent

to a high-accuracy thermometer.

Heating: The apparatus is heated at a controlled rate. For an unknown compound, a rapid

initial heating can be used to determine an approximate melting range. Subsequently, a new

sample is heated slowly (e.g., 1-2 °C per minute) as the temperature approaches the

approximate melting point.

Observation and Recording: The temperature at which the first droplet of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. For a pure substance,

this range should be narrow.

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a widely used and reliable technique for determining the equilibrium

solubility of a compound in a specific solvent.

Methodology:

Sample Preparation: An excess amount of 17-Hydroxyisolathyrol is added to a vial

containing the solvent of interest. The use of an excess amount ensures that a saturated

solution is formed.

Equilibration: The vial is sealed and agitated (e.g., using a shaker or stirrer) at a constant

temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached

between the dissolved and undissolved solid.

Phase Separation: After equilibration, the undissolved solid is separated from the saturated

solution. This is typically achieved by centrifugation followed by filtration of the supernatant

through a chemically inert filter (e.g., PTFE syringe filter) that does not absorb the solute.

Quantification: The concentration of 17-Hydroxyisolathyrol in the clear, saturated filtrate is

determined using a suitable analytical method, such as High-Performance Liquid
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Chromatography (HPLC). A calibration curve is generated using standard solutions of known

concentrations to ensure accurate quantification.

Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL) or

molarity (mM) at the specified temperature.

Visualizations
The following diagrams illustrate the generalized workflows for the experimental protocols

described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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